1-Chloro-3-nitrobenzene
1-Chloro-3-nitrobenzene
1-chloro-3-nitrobenzene is a C-nitro compound that is nitrobenzene in which one of the meta- hydrogens has been replced by chlorine. It is a C-nitro compound and a member of monochlorobenzenes.
3-chloronitrobenzene appears as pale yellow crystals. Insoluble in water. (NTP, 1992)
3-chloronitrobenzene appears as pale yellow crystals. Insoluble in water. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
121-73-3
VCID:
VC20997264
InChI:
InChI=1S/C6H4ClNO2/c7-5-2-1-3-6(4-5)8(9)10/h1-4H
SMILES:
C1=CC(=CC(=C1)Cl)[N+](=O)[O-]
Molecular Formula:
ClC6H4NO2
C6H4ClNO2
C6H4ClNO2
Molecular Weight:
157.55 g/mol
1-Chloro-3-nitrobenzene
CAS No.: 121-73-3
Cat. No.: VC20997264
Molecular Formula: ClC6H4NO2
C6H4ClNO2
Molecular Weight: 157.55 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-chloro-3-nitrobenzene is a C-nitro compound that is nitrobenzene in which one of the meta- hydrogens has been replced by chlorine. It is a C-nitro compound and a member of monochlorobenzenes. 3-chloronitrobenzene appears as pale yellow crystals. Insoluble in water. (NTP, 1992) |
|---|---|
| CAS No. | 121-73-3 |
| Molecular Formula | ClC6H4NO2 C6H4ClNO2 |
| Molecular Weight | 157.55 g/mol |
| IUPAC Name | 1-chloro-3-nitrobenzene |
| Standard InChI | InChI=1S/C6H4ClNO2/c7-5-2-1-3-6(4-5)8(9)10/h1-4H |
| Standard InChI Key | KMAQZIILEGKYQZ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)Cl)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC(=C1)Cl)[N+](=O)[O-] |
| Boiling Point | 455 to 457 °F at 760 mm Hg (NTP, 1992) 236.0 °C 236 °C at 760 mm Hg 236 °C |
| Colorform | Pale-yellow orthorhombic prisms from alcohol |
| Flash Point | 261 °F (NFPA, 2010) 261 °F (127 °C) (Closed cup) 103 °C c.c. |
| Melting Point | 115 °F (NTP, 1992) 46.0 °C 46 °C 44 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator